Cas no 2098057-51-1 (2-(4-ethyl-7-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid)

• Product Name: 2-(4-ethyl-7-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid
• CAS No: 2098057-51-1
• MF: C₁₂H₁₄FNO₃
• MW: 239.24286699295
• CID: 5725475
• PubChem ID: 121199747
• Update Time: 2025-05-22

2-(4-ethyl-7-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026707289
• 2-(4-ethyl-7-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid
• F1907-1886
• 2098057-51-1
• 2-(4-ethyl-7-fluoro-2,3-dihydro-1,4-benzoxazin-3-yl)acetic acid

• Inchi： 1S/C12H14FNO3/c1-2-14-9(6-12(15)16)7-17-11-5-8(13)3-4-10(11)14/h3-5,9H,2,6-7H2,1H3,(H,15,16)
• InChI Key： XIEICQNAMOUGDI-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)OCC(CC(=O)O)N2CC

Computed Properties

• Exact Mass: 239.09577147g/mol
• Monoisotopic Mass: 239.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on 2-(4-ethyl-7-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid

Compound CAS No. 2098057-51-1: 2-(4-Ethyl-7-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic Acid

The compound with CAS No. 2098057-51-1, known as 2-(4-Ethyl-7-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic Acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzo[b][1,4]oxazines, which are heterocyclic compounds characterized by a fused benzene ring and an oxazine ring. The presence of the fluoro and ethyl substituents introduces unique electronic and steric properties, making this compound a promising candidate for advanced chemical applications.

Recent studies have highlighted the importance of benzo[b][1,4]oxazines in drug delivery systems due to their ability to act as bioisosteres or scaffolds for drug molecules. The acetic acid moiety in this compound further enhances its versatility by providing a carboxylic acid group that can participate in various chemical reactions, such as esterification or amidation. This makes it an ideal building block for synthesizing more complex molecules with tailored functionalities.

The synthesis of 2-(4-Ethyl-7-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic Acid involves a multi-step process that includes the formation of the benzo[b][1,4]oxazine ring system and subsequent functionalization. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high product quality.

In terms of applications, this compound has shown promise in the field of catalysis. The benzene ring and oxazine ring provide a rigid structure that can serve as a platform for attaching catalytic groups. Recent research has demonstrated its potential as a ligand in transition metal-catalyzed reactions, particularly in asymmetric catalysis where enantioselectivity is crucial.

Moreover, the fluoro substituent in this compound plays a critical role in modulating its electronic properties. Fluorine's high electronegativity can influence the reactivity of adjacent groups, making this compound suitable for applications in organic electronics or optoelectronics. For example, it has been investigated as a component in organic light-emitting diodes (OLEDs), where its electronic properties contribute to efficient charge transport.

The ethyl group attached to the benzene ring adds steric bulk to the molecule, which can be advantageous in certain applications such as polymerization or supramolecular chemistry. This substituent also enhances the molecule's solubility in organic solvents, making it easier to handle during synthesis and purification processes.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of this compound at an unprecedented level of detail. These studies have provided insights into its potential as a precursor for advanced materials such as graphene-like structures or metal-organic frameworks (MOFs). The ability to predict molecular behavior computationally has significantly accelerated the development of new applications for this compound.

In conclusion, CAS No. 2098057-51-1, or 2-(4-Ethyl-7-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic Acid, is a versatile and intriguing molecule with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in chemistry and materials science.